Cas no 3054-92-0 (2,3,4-Trimethyl-3-pentanol)

2,3,4-Trimethyl-3-pentanol Properties

Names and Identifiers

• 2,3,4-Trimethyl-3-pentanol
• 2,3,4-trimethylpentan-3-ol
• 1,1-Diisopropylethanol
• 2,3,4,5,6-PENTAFLUOROPHENYL2,5-DICHLOROBENZENESULFONATE
• 2,3,4-trimethyl-pentan-3-ol
• 2,3,4-trimethyl-pentanol
• 3-Pentanol,2,3,4-trimethyl
• Diisopropylmethylcarbinol
• Methyldiisopropylcarbinol
• UNII-E7OYT9FJ8F
• +Expand

• MDL： MFCD00048319
• InChIKey： PLSMHHUFDLYURK-UHFFFAOYSA-N
• Inchi： 1S/C8H18O/c1-6(2)8(5,9)7(3)4/h6-7,9H,1-5H3
• SMILES： CC(C)C(C)(C(C)C)O

Computed Properties

• Exact Mass: 130.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 130.136
• Heavy Atom Count: 9
• Complexity: 76.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 2.04940
• PSA: 20.23000
• Refractive Index: 1.4350-1.4370
• Boiling Point: 78°C/46mmHg(lit.)
• Melting Point: -61.15°C (estimate)
• Vapor Pressure: 1.0±0.6 mmHg at 25°C
• Flash Point: 50.0±8.6 °C
• FEMA: 3903 | 2,3,4-TRIMETHYL-3-PENTANOL
• Color/Form: Not available
• Solubility: Not available
• Density: 0.85

2,3,4-Trimethyl-3-pentanol Security Information

• Symbol: GHS02
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：1987
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：warning
• HazardClass：3

2,3,4-Trimethyl-3-pentanol Customs Data

• HS CODE：2905199090
• Customs Data：

  China Customs Code:

  2905199090

  Overview:

  2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether